![molecular formula C21H23N3O4S2 B2416505 (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 850781-94-1](/img/structure/B2416505.png)
(E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide
Overview
Description
The compound seems to be a derivative of 6-Methoxy-3-methylbenzo[d]thiazol-2(3H)-imine . This parent compound is a heterocyclic compound with a benzothiazole core, which is a system with a benzene ring fused to a thiazole ring .
Molecular Structure Analysis
The molecular structure of the parent compound, 6-Methoxy-3-methylbenzo[d]thiazol-2(3H)-imine, consists of a benzothiazole core with a methoxy group at the 6-position and a methyl group at the 3-position .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound are not available due to the lack of studies on this specific compound .Scientific Research Applications
DNA Binding and Staining Properties
(E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide and its analogues have been noted for their strong affinity to the minor groove of double-stranded B-DNA, particularly with AT-rich sequences. These compounds, like Hoechst 33258, are part of the bis-benzimidazole family known for minor groove binding. The significance of this interaction lies in the compound's use as a fluorescent DNA stain, providing valuable insights into cell biology, chromosome analysis, and DNA content measurement through flow cytometry. Additionally, these compounds serve as a starting point for rational drug design due to their molecular interactions with DNA (Issar & Kakkar, 2013).
Pharmacological Activities of Benzothiazole Derivatives
The benzothiazole scaffold, part of the compound's structure, is a crucial moiety in medicinal chemistry. Benzothiazole and its derivatives exhibit a wide range of pharmacological activities, including antiviral, antimicrobial, antidiabetic, anti-inflammatory, and anticancer properties. The versatility and less toxic effects of benzothiazole derivatives have made them a focus of intense research, leading to the development of compounds with enhanced activities. The structural variations in the benzothiazole derivatives are pivotal for their biological activities, making them an important compound in the development of new pharmacological agents (Bhat & Belagali, 2020).
Safety and Hazards
properties
IUPAC Name |
N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S2/c1-23-18-11-8-16(28-2)14-19(18)29-21(23)22-20(25)15-6-9-17(10-7-15)30(26,27)24-12-4-3-5-13-24/h6-11,14H,3-5,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPRZUDCWLFRAOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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